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Compound of Interest

Compound Name: Methyl N-formylanthranilate

Cat. No.: B1584009 Get Quote

An In-Depth Technical Guide to Methyl N-
formylanthranilate
This guide provides a comprehensive technical overview of Methyl N-formylanthranilate, a

significant aroma chemical. Tailored for researchers, scientists, and professionals in drug

development and fine chemicals, this document delves into the compound's chemical structure,

physicochemical properties, synthesis, analytical methodologies, and applications, grounding

all claims in authoritative data.

Core Chemical Identity
Methyl N-formylanthranilate, systematically known as Methyl 2-formamidobenzoate, is an

organic compound classified as an amidobenzoic acid.[1] It is a derivative of methyl

anthranilate, a common fragrance and flavor ingredient. The introduction of a formyl group to

the nitrogen atom significantly modulates its chemical and sensory characteristics.

Key Identifiers:

Chemical Name: Methyl N-formylanthranilate[1]

Synonyms: Methyl 2-formamidobenzoate, Methyl o-formamidobenzoate, N-Formylanthranilic

acid methyl ester[1][2]

CAS Number: 41270-80-8[1]
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Molecular Formula: C₉H₉NO₃[1][3]

Molecular Weight: 179.17 g/mol [1][3]

InChI Key: HRNPZFOYXWWMFL-UHFFFAOYSA-N[3][4]

Below is a diagram illustrating the logical relationship of its core identifiers.
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Caption: Core Identifiers of Methyl N-formylanthranilate.
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Physicochemical and Organoleptic Properties
Methyl N-formylanthranilate is a yellowish solid at room temperature, characterized by a

distinct fruity, grape-like aroma.[1][2] Its physical and chemical properties are crucial for its

application in various formulations.

Property Value Source(s)

Appearance Yellowish solid [1]

Odor Fruity, grape-like [2]

Melting Point 52-53.5 °C [1][5]

Boiling Point 367.8 °C at 760 mmHg [1]

Density 1.243 g/cm³ [1][5]

Flash Point 176.3 °C [1]

Water Solubility Slightly soluble [1][5]

Solubility Soluble in ethanol [1]

Refractive Index 1.578 [1]

Synthesis Protocol: Formylation of Methyl
Anthranilate
The synthesis of Methyl N-formylanthranilate is most commonly achieved through the

formylation of methyl anthranilate. This process involves the introduction of a formyl group (-

CHO) onto the nitrogen atom of the amino group. A well-established method utilizes formic acid

as the formylating agent, often in the presence of a dehydrating agent or under conditions that

facilitate the removal of water.

Reaction Principle: The lone pair of electrons on the nitrogen atom of methyl anthranilate acts

as a nucleophile, attacking the carbonyl carbon of formic acid. A subsequent dehydration step

yields the N-formylated product.

Experimental Protocol:
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Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve methyl anthranilate in a suitable solvent such as toluene.

Addition of Formylating Agent: Add an equimolar amount of formic acid to the solution. For

enhanced reactivity, a slight excess of formic acid can be used.

Reaction Conditions: Heat the mixture to reflux for several hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the

organic layer sequentially with a saturated sodium bicarbonate solution to neutralize excess

formic acid, followed by a brine solution.

Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product. Further purification

can be achieved by recrystallization from a suitable solvent system, such as ethanol/water,

to yield pure Methyl N-formylanthranilate.

Below is a conceptual workflow for the synthesis of Methyl N-formylanthranilate.
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Caption: Synthesis Workflow of Methyl N-formylanthranilate.
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Analytical Characterization
To ensure the purity and confirm the identity of synthesized Methyl N-formylanthranilate, a

combination of analytical techniques is employed.

High-Performance Liquid Chromatography (HPLC): A validated HPLC method is essential for

assessing the purity of the compound. While specific methods for Methyl N-
formylanthranilate are not abundant in public literature, methods for the structurally similar

methyl anthranilate can be adapted.[6] A reverse-phase C18 column with a mobile phase of

acetonitrile and water, coupled with UV detection, would be a suitable starting point.[6]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is invaluable for both

identification and quantification. The mass spectrum will show a molecular ion peak

corresponding to its molecular weight, and the fragmentation pattern will be characteristic of

the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

definitive methods for structural elucidation. The ¹H NMR spectrum would show

characteristic peaks for the aromatic protons, the methyl ester protons, the N-H proton, and

the formyl proton, with specific chemical shifts and coupling patterns.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional

groups, such as the ester carbonyl, the amide carbonyl, and the N-H bond.

The following diagram outlines a typical analytical workflow for quality control.
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Caption: Analytical Workflow for Quality Control.

Applications and Industrial Relevance
Methyl N-formylanthranilate is primarily utilized in the flavor and fragrance industries.[1][2]

Fragrance Industry: Its fruity and grape-like notes make it a valuable component in

perfumes, colognes, and scented personal care products, where it can enhance floral and

fruity accords.[2]

Flavor Industry: It is used in low concentrations to impart grape and berry nuances to a

variety of food and beverage products.[2]

Chemical Intermediate: It can also serve as an intermediate in the synthesis of other aroma

chemicals and potentially in the development of pharmaceutical compounds.[2]

Safety and Regulatory Information
While generally considered to have low toxicity, proper handling procedures should always be

followed.[2] This includes using personal protective equipment such as gloves and goggles,

and working in a well-ventilated area to avoid inhalation of dust or vapors.[2] It is important to

note that the structurally related compound, Methyl N-methylanthranilate, has been subject to

regulatory review regarding its phototoxic potential and nitrosamine formation.[7][8][9]

Therefore, it is prudent to consider these aspects in the safety assessment of Methyl N-
formylanthranilate, especially in applications involving exposure to UV light.

Conclusion
Methyl N-formylanthranilate is a versatile aroma chemical with a well-defined chemical profile

and established applications. A thorough understanding of its synthesis, analytical

characterization, and safety considerations is paramount for its effective and responsible use in

research and commercial applications. The methodologies and data presented in this guide

provide a solid foundation for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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